Ethyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate
Overview
Scientific Research Applications
Antitumor Activity
Ethyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate and its derivatives have shown significant potential in antitumor activity. For instance, novel derivatives of this compound were synthesized and evaluated for their growth inhibition in various human solid tumor cell lines and leukemia cells. Notably, certain compounds exhibited more potent antitumor activity than others, including the well-known drug temozolomide, especially against leukemia HL-60 cells, and demonstrated enhanced water-solubility (Liu, Yang, Cheng, & Zhao, 2010).
Synthesis and Chemistry
This compound is also significant in the synthesis and chemistry of related antitumor drugs. For example, an efficient synthesis of 4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxamide (nor-temozolomide) was reported, offering a new route to synthesize temozolomide, a known antitumor drug, without using hazardous materials like methyl isocyanate (Cousin, Stevens, & Hummersone, 2012).
Fluorescence and Inhibitory Properties
In another study, derivatives of this compound were synthesized with unique reactivity, leading to the discovery of novel fluorescent molecules and potential inhibitors of certain plants. This highlights its diverse application in fluorescence and as a potential herbicide (Wu et al., 2006).
Solvation Analysis
Solvation analysis of halogenated derivatives of this compound in various solvents revealed insights into their physical properties, such as free energies, electrostatic interactions, and induced dipole moments. This research contributes to understanding the solvation characteristics in different environments (S., Uthu, I. E., & Aulraj, 2014).
Properties
IUPAC Name |
ethyl 3-methyl-4-oxoimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5O3/c1-3-16-7(14)5-6-10-11-12(2)8(15)13(6)4-9-5/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEGAXIXWEFNDMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2N=NN(C(=O)N2C=N1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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